![molecular formula C18H15NO3 B087795 ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate CAS No. 13180-36-4](/img/structure/B87795.png)
ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate, also known as ethyl 4-oxo-2-phenylquinoline-3-carboxylate or ethyl 4-oxo-2-phenylquinoline-3-carboxylate, is a chemical compound with a quinoline structure. It has been studied for its potential use in scientific research applications due to its unique properties and structure.
Scientific Research Applications
Medicinal Chemistry Applications
Quinoline derivatives are renowned for their broad spectrum of biological activities. They have been extensively explored for their potential as anticancer, antimalarial, antimicrobial, antifungal, antitubercular, and antileishmanial agents. The synthesis and application of quinoline derivatives in electronic devices, luminescent elements, and other optoelectronic materials have been documented, reflecting their significant potential in drug development and therapeutic applications [L. Nainwal et al., 2019; Xiao-fei Shang et al., 2018].
Environmental Science Applications
In environmental contexts, quinoline derivatives, like the specified compound, may serve as models for studying degradation pathways, environmental fate, and the development of greener synthesis methods. Their roles in corrosion inhibition and as components in materials science for developing new materials with enhanced durability and functionality highlight their environmental significance [C. Verma et al., 2020].
Materials Science Applications
Quinoline derivatives have been incorporated into π-extended conjugated systems for the creation of novel optoelectronic materials. Their application in organic light-emitting diodes (OLEDs), photovoltaic devices, and as luminescent materials underlines their versatility in materials science [G. Lipunova et al., 2018].
Mechanism of Action
Biochemical Pathways
Without knowledge of the compound’s specific targets, it is challenging to determine the exact biochemical pathways affected by Ethyl 4-hydroxy-2-phenylquinoline-3-carboxylate .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and to be BBB permeant . . These properties could impact the compound’s bioavailability and its interactions with other drugs.
Result of Action
The molecular and cellular effects of Ethyl 4-hydroxy-2-phenylquinoline-3-carboxylate’s action are currently unknown .
properties
IUPAC Name |
ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3/c1-2-22-18(21)15-16(12-8-4-3-5-9-12)19-14-11-7-6-10-13(14)17(15)20/h3-11H,2H2,1H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAXJGTFTNGYKFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC2=CC=CC=C2C1=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70302629 |
Source
|
Record name | ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13180-36-4 |
Source
|
Record name | NSC152205 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=152205 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 4-oxo-2-phenyl-1H-quinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.